Cas no 944591-46-2 (5,5-Dimethyl-4-(pyrrolidin-1-yl)furan-2(5H)-one)

• Product Name: 5,5-Dimethyl-4-(pyrrolidin-1-yl)furan-2(5H)-one
• CAS No: 944591-46-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 4666662
• Update Time: 2025-06-08

5,5-Dimethyl-4-(pyrrolidin-1-yl)furan-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-4-pyrrolidin-1-ylfuran-2-one
• 5,5-Dimethyl-4-(pyrrolidin-1-yl)furan-2(5H)-one
• 5,5-Dimethyl-4-(pyrrolidin-1-yl)-2,5-dihydrofuran-2-one

• Inchi： 1S/C10H15NO2/c1-10(2)8(7-9(12)13-10)11-5-3-4-6-11/h7H,3-6H2,1-2H3
• InChI Key： VYEIQIMHHODCNT-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(N2CCCC2)=CC1=O

Additional information on 5,5-Dimethyl-4-(pyrrolidin-1-yl)furan-2(5H)-one

Comprehensive Overview of 5,5-Dimethyl-4-(pyrrolidin-1-yl)furan-2(5H)-one (CAS No. 944591-46-2)

5,5-Dimethyl-4-(pyrrolidin-1-yl)furan-2(5H)-one (CAS No. 944591-46-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a furanone core substituted with a pyrrolidine ring, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

The compound’s molecular formula and structural properties have been extensively studied to understand its reactivity and stability. Researchers are particularly interested in its stereochemistry and hydrogen-bonding capabilities, which influence its interactions with biological targets. Recent studies highlight its role as a building block for designing novel small-molecule inhibitors, a hot topic in precision medicine and oncology research.

In the context of green chemistry, 5,5-Dimethyl-4-(pyrrolidin-1-yl)furan-2(5H)-one has been explored for its potential in sustainable synthesis. With growing demand for eco-friendly solvents and catalysts, this compound’s derivatization offers opportunities to reduce waste in industrial processes. Its compatibility with microwave-assisted reactions and flow chemistry aligns with trends toward energy-efficient methodologies.

From a commercial perspective, the compound’s CAS No. 944591-46-2 is frequently searched in databases like Reaxys and SciFinder, reflecting its relevance in high-throughput screening and medicinal chemistry. Suppliers often list it under categories such as pharmaceutical intermediates or custom synthesis, catering to R&D laboratories. Analytical techniques like NMR spectroscopy and HPLC purity testing are critical for quality control, ensuring reproducibility in research applications.

Emerging discussions in AI-driven drug discovery have also spotlighted 5,5-Dimethyl-4-(pyrrolidin-1-yl)furan-2(5H)-one. Computational models predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a trending subtopic in cheminformatics. These insights accelerate its adoption in virtual screening pipelines, addressing common user queries about lead optimization and structure-activity relationships.

In summary, 5,5-Dimethyl-4-(pyrrolidin-1-yl)furan-2(5H)-one represents a multifaceted tool for modern chemistry. Its integration into drug development, sustainable synthesis, and computational research underscores its value across disciplines. As innovation continues, this compound is poised to remain a focal point for scientists tackling challenges in life sciences and material design.